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Foreword

2-[2-(4-Nonylphenoxy)ethoxy]ethanol, a member of the nonylphenol ethoxylates (NPEOs)

family, has come under scientific scrutiny due to its potential as an endocrine-disrupting

chemical (EDC). As a substance used in various industrial and commercial applications,

understanding its interaction with the endocrine system is of paramount importance for human

health and environmental safety. This technical guide provides a comprehensive overview of

the current state of knowledge regarding the endocrine-disrupting potential of 2-[2-(4-
Nonylphenoxy)ethoxy]ethanol and its related compounds. While specific quantitative data for

this particular chemical (CAS No. 20427-84-3) is limited in publicly available literature, this

guide synthesizes findings from studies on the broader NPEO class and its primary

degradation product, 4-nonylphenol (4-n-NP), to infer potential hazards. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development by summarizing available data, outlining experimental protocols, and visualizing

key pathways and workflows.
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2-[2-(4-Nonylphenoxy)ethoxy]ethanol, also known as nonoxynol-2, is a nonionic surfactant.

Its chemical structure consists of a hydrophobic nonylphenol group and a short hydrophilic

polyethylene glycol chain.

Table 1: Chemical Identification

Property Value

Chemical Name 2-[2-(4-Nonylphenoxy)ethoxy]ethanol

CAS Number 20427-84-3

Molecular Formula C19H32O3

Molecular Weight 308.46 g/mol

Synonyms Nonoxynol-2, NP-2

Due to concerns about their endocrine-disrupting properties, nonylphenol ethoxylates are

subject to regulatory scrutiny. Notably, they are included in the European Union's candidate list

of Substances of Very High Concern (SVHC) under REACH.

Endocrine Disrupting Potential: In Vitro and In Vivo
Evidence
Direct quantitative data on the endocrine-disrupting activity of 2-[2-(4-
Nonylphenoxy)ethoxy]ethanol is scarce. However, extensive research on the NPEO class

and its persistent metabolite, 4-nonylphenol, provides strong evidence for their endocrine-

disrupting capabilities. The primary mechanism of action is through interference with nuclear

hormone receptors.

In Vitro Studies
In vitro assays are crucial for screening potential EDCs and elucidating their mechanisms of

action. Studies on NPEOs and 4-n-NP have demonstrated interactions with several key nuclear

receptors.
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Table 2: Summary of In Vitro Endocrine Disrupting Activity of Nonylphenol Ethoxylates

(NPEOs) and 4-Nonylphenol (4-n-NP)

Receptor Compound(s) Effect
Quantitative
Data (for 4-n-
NP)

Reference

Estrogen

Receptor (ER)
NPEOs, 4-n-NP Antagonist Ki: 0.05-65 µM [1][2]

Androgen

Receptor (AR)
NPEOs, 4-n-NP Antagonist - [3]

Thyroid Hormone

Receptor (TR)
NPEOs, 4-n-NP Antagonist - [3][4]

Estrogen-

Related

Receptor γ

(ERRγ)

NPEOs, 4-n-NP Antagonist - [3]

Retinoid X

Receptor β

(RXRβ)

4-n-NP Antagonist - [3]

These studies, primarily utilizing yeast-based assays and cell lines, indicate that NPEOs and 4-

n-NP can act as significant antagonists to multiple hormone receptors, thereby having the

potential to disrupt normal endocrine signaling.[3]

In Vivo Studies
In vivo studies in animal models provide data on the systemic effects of EDCs. While a specific

in vivo study on the endocrine-disrupting effects of 2-[2-(4-Nonylphenoxy)ethoxy]ethanol is
not readily available, research on 4-n-NP has demonstrated reproductive and developmental

toxicity.

Table 3: Summary of In Vivo Endocrine Disrupting Effects of 4-Nonylphenol (4-n-NP)
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Study Type Species Endpoint Observation Reference

Oral Gavage Rat
Serum

Testosterone

Decreased at

250 mg/kg/day
[5]

Oral Gavage Rat Uterine Weight
Increased at 25-

100 mg/kg (oral)
[1][6]

Chronic Low-

Dose Exposure
Mouse Gonadal Weight

Altered in F0 and

F1 generations
[7]

These in vivo findings corroborate the in vitro data, demonstrating that exposure to 4-n-NP can

lead to measurable adverse effects on reproductive organs and hormone levels.[1][5][6][7] A

13-week oral toxicity study on 2-[2-(4-nonylphenoxy)ethoxy]ethanol in rats established a No-

Observed-Adverse-Effect Level (NOAEL) of 1000 mg/kg bw/day for general toxicity.[8]

However, this study did not specifically assess endocrine disruption endpoints.

Metabolism and Signaling Pathways
The endocrine-disrupting effects of 2-[2-(4-Nonylphenoxy)ethoxy]ethanol are likely

mediated, at least in part, by its metabolism. In the environment and in biological systems,

NPEOs can be degraded to shorter-chain ethoxylates and, ultimately, to the more persistent

and estrogenic 4-nonylphenol.[9][10][11][12]
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1. Plate H295R cells in 24-well plates

2. Acclimate cells for 24 hours

3. Expose cells to test compound (7 concentrations) and controls for 48 hours

4. Harvest supernatant for hormone analysis (LC-MS/MS or ELISA) 5. Measure cell viability (e.g., MTT assay)

6. Analyze testosterone and estradiol levels relative to controls
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1. Prepare serial dilutions of the test compound in a 96-well plate

2. Add yeast culture containing the human estrogen receptor and a reporter gene (lacZ)

3. Add chromogenic substrate (e.g., CPRG)

4. Incubate for 48-72 hours

5. Measure absorbance to determine color change (reporter gene expression)

6. Compare results to a standard estrogen (e.g., 17β-estradiol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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